2-(cyclopentyloxy)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)isonicotinamide

• IUPAC Name: 2-cyclopentyloxy-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C18H23N3O3/c22-17-10-13(11-21(17)14-5-6-14)20-18(23)12-7-8-19-16(9-12)24-15-3-1-2-4-15/h7-9,13-15H,1-6,10-11H2,(H,20,23)
• InChI Key: WCPVWHPFMGGNLE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=NC=CC(=C2)C(=O)NC3CC(=O)N(C3)C4CC4
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

The compound “2-(cyclopentyloxy)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)isonicotinamide” is also known by registry numbers ZINC000355574251, ZINC000355574252. It is available from suppliers including ChemBridge Corporation.

Scientific Research Applications

Synthesis for PET Imaging

The synthesis of carbon-11-labeled isonicotinamides, including structures related to "2-(cyclopentyloxy)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)isonicotinamide," has been explored for potential PET (Positron Emission Tomography) imaging agents targeting the GSK-3 enzyme in Alzheimer's disease. These compounds were synthesized with high radiochemical yield and purity, indicating their potential for in vivo brain imaging applications (Gao, Wang, & Zheng, 2017).

Supramolecular Chemistry

Research into the co-crystallization of isonicotinamide with various carboxylic acids has expanded our understanding of co-crystal formation and its implications for pharmaceutical design. These studies have provided insights into stoichiometric variations, polymorphism, and phase transitions within co-crystals, demonstrating the versatility of isonicotinamide in forming stable structures with potential applications in drug formulation and material science (Lemmerer & Fernandes, 2012).

Antimicrobial Activity

Triazole derivatives synthesized from isonicotinic acid hydrazide, a related compound, have shown significant antimicrobial activity. This research highlights the potential of isonicotinamide derivatives in developing new antibacterial and antifungal agents, with promising activity against a variety of microorganisms (Mishra et al., 2010).

Charge Density Studies

Experimental and theoretical charge density studies of polymorphic isonicotinamide-oxalic acid molecular complexes have provided insights into the nature of strong O-H...N hydrogen bonds. These studies contribute to a deeper understanding of molecular interactions, crucial for the design of new materials and pharmaceuticals (Schmidtmann et al., 2009).

Crystal Engineering

The novel carboxamide-pyridine N-oxide synthon has been identified as a promising structural motif for crystal engineering, demonstrating its utility in assembling isonicotinamide N-oxide into triple helix architectures. This finding opens new avenues for designing cocrystals with pharmaceutical significance, showcasing the structural versatility of isonicotinamide derivatives (Reddy, Babu, & Nangia, 2006).